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Chemical Profile and Primary Applications

Isononyl Alcohol (INA), also known as isononanol, is a nine-carbon, branched-chain primary alcohol

(C9H20O) [1] [2]. It is characterized by its clear, colorless appearance, mild odor, and high boiling point [1].

Its chemical structure provides stability and compatibility with many formulations, making it a versatile

intermediate [1].

The table below summarizes its core applications:

Application
Area

Primary Function Example Derivatives End-Use Products

Plasticizers
[3]

Imparts flexibility and

durability to plastics,
especially PVC [4].

Diisononyl phthalate (DINP),

Diisononyl adipate (DINA),
Diisononyl cyclohexanoate

(DINCH), Triisononyl trimellitate
(TINTM) [3] [5] [6].

Automotive interiors,

wires & cables,
flooring, construction

materials [3] [4].

Surfactants
[7] [3]

Provides wetting,
foaming, cleaning, and

emulsifying properties
[1] [7].

Multibranched alcohol polyether
nonionic surfactants (e.g.,

C9P1En, C9B1En) [7].

Industrial & household
cleaners, shampoos,

body washes,
degreasers [1] [3].
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Application
Area

Primary Function Example Derivatives End-Use Products

Lubricants &
Additives [1]
[4]

Intermediate or

additive enhancing
stability and reducing

wear [4].

Various esters [1]. Machinery and

automotive engine
lubricants [4].

Coatings &
Paints [1] [4]

Enhances adhesion,

durability, and
resistance to

environmental stress
[4].

Not specified in sources. Automotive finishes,

outdoor infrastructure
coatings [4].

Quantitative Performance Data in Surfactant
Applications

Recent research focuses on enhancing INA's properties for surfactants. A 2025 study synthesized "isononyl-

extended multibranched alcohol polyether nonionic surfactants" (C9P1En and C9B1En) by grafting

Propylene Oxide (PO) or Butylene Oxide (BO) to the INA chain, followed by ethoxylation [7]. The

performance data of these advanced surfactants compared to standard INA surfactant (C9En) is summarized

below:

Surfactant Property
Standard INA
Surfactant (C9E6)

Extended INA
Surfactant
(C9B1E6)

Significance

Surface Tension at
CMC (γCMC)

Higher Lower [7] Indicates more efficient
reduction of surface tension.

Wetting Time (on
hydrophobic surface)

Initial contact
angle: 80°

Initial contact
angle: 54° [7]

Enables much more rapid
wetting of surfaces.

Defoaming
Performance

~50.1% foam
volume after 30s

<0.1% foam
volume after 30s

Crucial for applications where
foam persistence is

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 9 Tech Support

https://www.linkedin.com/pulse/what-isononyl-alcohol-uses-how-works-top-companies-kfdlc
https://www.linkedin.com/pulse/c4-chemicals-process-isononyl-alcohol-real-world-me2ke
https://www.linkedin.com/pulse/c4-chemicals-process-isononyl-alcohol-real-world-me2ke
https://www.linkedin.com/pulse/what-isononyl-alcohol-uses-how-works-top-companies-kfdlc
https://www.linkedin.com/pulse/c4-chemicals-process-isononyl-alcohol-real-world-me2ke
https://www.linkedin.com/pulse/what-isononyl-alcohol-uses-how-works-top-companies-kfdlc
https://www.linkedin.com/pulse/c4-chemicals-process-isononyl-alcohol-real-world-me2ke
https://www.linkedin.com/pulse/c4-chemicals-process-isononyl-alcohol-real-world-me2ke
https://www.linkedin.com/pulse/c4-chemicals-process-isononyl-alcohol-real-world-me2ke
https://pubmed.ncbi.nlm.nih.gov/39968958/
https://pubmed.ncbi.nlm.nih.gov/39968958/
https://pubmed.ncbi.nlm.nih.gov/39968958/
https://www.smolecule.com/products/s602932?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Surfactant Property
Standard INA
Surfactant (C9E6)

Extended INA
Surfactant
(C9B1E6)

Significance

[7] undesirable.

Experimental Protocols

Protocol 1: Synthesis of Diisononyl Phthalate (DINP) Plasticizer

This protocol outlines a modern, titanium-catalyzed method for producing DINP, adapted from industrial

processes [6].

1. Reaction Principle The synthesis is a two-step esterification:

Step 1 (Monoesterification): Phthalic anhydride (PA) reacts with one molecule of INA to form mono-

isononyl phthalate. This step is exothermic and occurs spontaneously upon heating.
Step 2 (Diesterification): The monoester reacts with a second INA molecule to form DINP. This step

is reversible and requires a catalyst and higher temperature to proceed to completion [6].

2. Materials and Equipment

Reactants: Phthalic anhydride (PA), Isononyl Alcohol (INA)

Catalyst: Solid titanium-based compound (e.g., Tetra-isopropyl titanate)
Equipment: Reaction vessel with heating mantle, stirrer, temperature controller, vacuum distillation

setup, decolorizing column (e.g., with activated carbon), filtration unit [6].

3. Step-by-Step Procedure

Step 1: Monoester Formation
Charge the reactor with 1 part phthalic anhydride and 3-4 parts isononyl alcohol (molar

excess to drive complete reaction).
Heat the mixture with stirring. The monoester will form spontaneously as the temperature rises

to around 120°C [6].
Step 2: Catalyst Addition & Diesterification

At a temperature of 150–180°C, add 0.001–0.002 parts (by weight relative to reactants) of the
titanium-based composite catalyst.
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Raise the temperature to 225–235°C and maintain it for 2–3 hours to ensure complete

conversion to the diester (DINP) [6].
Step 3: Removal of Excess Alcohol

Cool the reaction mixture to 190–195°C.
Apply vacuum distillation to remove and recover unreacted isononyl alcohol, leaving behind

crude DINP [6].
Step 4: Purification

The crude DINP is passed through a decolorizing treatment (e.g., with activated carbon) to
improve color stability.

The product is filtered to obtain pure DINP with a typical esterification conversion rate of >99%
[6].

The following workflow diagram illustrates the DINP production process:
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Protocol 2: Synthesis of Isononyl-Extended Multibranched
Surfactants

This protocol is based on a 2025 research publication for creating high-performance nonionic surfactants [7].

1. Reaction Principle The synthesis involves two key stages:

Stage 1 (Hydrophobic Tail Extension): Grafting one molecule of Propylene Oxide (PO) or Butylene
Oxide (BO) onto Isononanol (C9-OH) to create an extended multibranched alcohol (C9P1-OH or
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C9B1-OH).

Stage 2 (Ethoxylation): Reacting the extended alcohol with Ethylene Oxide (EO) to form the final
polyether surfactant (C9P1En or C9B1En, where 'n' is the number of EO units) [7].

2. Materials

Starting Material: Isononanol (C9-OH)
Reagents: Propylene Oxide (PO), Butylene Oxide (BO), Ethylene Oxide (EO)

Catalysts: Appropriate catalysts for alkoxylation reactions (specific catalysts not detailed in source).
Analytical Equipment: FT-IR Spectrometer, 1H NMR Spectrometer [7].

3. Step-by-Step Procedure

Stage 1: Synthesis of Extended Alcohol (C9P1-OH or C9B1-OH)
React Isononanol with one equivalent of either Propylene Oxide or Butylene Oxide under

controlled conditions.
Purify the product to achieve high purity (>95% for C9P1-OH and >97% for C9B1-OH, as

reported) [7].
Stage 2: Ethoxylation to Final Surfactant

React the extended alcohol (C9P1-OH or C9B1-OH) with 'n' moles of Ethylene Oxide.
This forms the nonionic surfactant series C9P1En or C9B1En [7].

Confirmation and Characterization
Confirm the chemical structure of the synthesized surfactants using Fourier-transform
infrared (FT-IR) spectroscopy and 1H NMR [7].
Systemically investigate surfactant properties like surface tension, wettability, and defoaming

performance [7].

The synthesis pathway for these advanced surfactants is shown below:
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Technical and Regulatory Considerations

For researchers and developers, several technical and regulatory factors are crucial when working with INA:

Sustainability Trends: The market is shifting towards bio-based INA alternatives and more
sustainable production methods. The licensed LP Oxo Technology by Dow and Johnson Matthey,

for instance, requires a smaller manufacturing footprint and less energy [1] [5] [8].
Regulatory Compliance: INA is well-positioned to meet evolving health and environmental

regulations for downstream applications, such as those for plasticizers [3] [5]. In North America,
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compliance with frameworks like the EPA's TSCA and FDA regulations for personal care ingredients

is critical [9].
Performance Optimization: The branching of INA's carbon chain is key to its performance. As

demonstrated in surfactant research, strategic extension of this branched chain can significantly
enhance properties like wetting and defoaming, offering a pathway for tailor-made high-performance

materials [7].

Conclusion

Isononyl alcohol remains a foundational chemical intermediate whose utility is being expanded through

innovation. Its primary role in manufacturing durable plasticizers and effective surfactants is well-

established. Current research and development are focused on pushing the boundaries of its performance

through molecular engineering and improving its environmental profile via greener production technologies,

making it a compound of enduring importance in industrial chemistry.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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